molecular formula C21H27NO2Si B8275161 4-((tert-Butyldiphenylsilyl)oxy)piperidin-2-one CAS No. 476014-77-4

4-((tert-Butyldiphenylsilyl)oxy)piperidin-2-one

Cat. No.: B8275161
CAS No.: 476014-77-4
M. Wt: 353.5 g/mol
InChI Key: XAUGMOKNWLXHRX-UHFFFAOYSA-N
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Description

4-((tert-Butyldiphenylsilyl)oxy)piperidin-2-one is a useful research compound. Its molecular formula is C21H27NO2Si and its molecular weight is 353.5 g/mol. The purity is usually 95%.
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Properties

CAS No.

476014-77-4

Molecular Formula

C21H27NO2Si

Molecular Weight

353.5 g/mol

IUPAC Name

4-[tert-butyl(diphenyl)silyl]oxypiperidin-2-one

InChI

InChI=1S/C21H27NO2Si/c1-21(2,3)25(18-10-6-4-7-11-18,19-12-8-5-9-13-19)24-17-14-15-22-20(23)16-17/h4-13,17H,14-16H2,1-3H3,(H,22,23)

InChI Key

XAUGMOKNWLXHRX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)[Si](C1=CC=CC=C1)(C2=CC=CC=C2)OC3CCNC(=O)C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

(±) 4-hydroxypiperidin-2-one (0.80 g, 6.94 mmol) was dissolved in DMF. DMAP (0.085 g, 0.694 mmol) and imidazole (0.92 g, 13.88 mmol) were added. After the resulting mixture was stirred evenly, the solution of TBDPS-Cl (2.3 g, 8.33 mmol) in THF was added and stirred at room temperature overnight. After the reaction completed, the reaction mixture was dried by spinning. Column chromatography afforded colorless oily liquid 0.65 g, yield 60%.
Quantity
0.8 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
2.3 g
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
0.92 g
Type
reactant
Reaction Step Three
Name
Quantity
0.085 g
Type
catalyst
Reaction Step Three
Yield
60%

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